
Technical Support Center: Optimizing Post-
Emergence Oxabetrinil Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Oxabetrinil

CAS No.: 1099049-62-3

Cat. No.: B16364858

Get Quote

Welcome to the Technical Support Center for Oxabetrinil application. This guide is designed

for researchers, scientists, and drug development professionals to provide in-depth technical

guidance and troubleshooting for the effective post-emergence use of Oxabetrinil in
experimental settings. As a Senior Application Scientist, my goal is to provide you with not just

protocols, but the scientific reasoning behind them to empower your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action for Oxabetrinil as a herbicide safener?

A1: Oxabetrinil primarily functions by stimulating the metabolism of certain herbicides within

the crop plant. It achieves this by inducing the activity of glutathione S-transferases (GSTs),

which are enzymes that detoxify the herbicide by conjugating it with glutathione.[1][2][3][4][5]

This enhanced metabolic rate in the crop prevents herbicide injury while not affecting the

herbicide's efficacy on target weed species.[4][6]

Q2: Can Oxabetrinil be used with any herbicide?
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A2: No, Oxabetrinil is developed to be effective with specific classes of herbicides, most

notably chloroacetanilides like metolachlor in sorghum.[1][7][8] Its efficacy is dependent on the

herbicide's detoxification pathway in the crop. It is crucial to consult literature or conduct

preliminary tests to determine its suitability with other herbicides.

Q3: What is the critical timing for a post-emergence application of Oxabetrinil?

A3: For post-emergence applications, timing is crucial. The application should coincide with the

active growth of both the crop and the target weeds.[9] Ideally, weeds should be small, typically

between 2 to 4 inches in height, to ensure maximum susceptibility to the herbicide.[10]

Applying too early may result in a second wave of weed germination, while applying too late

may lead to reduced weed control and potential crop injury from larger, more competitive

weeds.[10][11]

Q4: What are the ideal environmental conditions for applying Oxabetrinil with a herbicide?

A4: Optimal conditions for application are those that favor active plant growth.[12][13][14] Aim

for temperatures between 65°F and 85°F (18°C to 29°C).[15] High humidity helps to keep spray

droplets in a liquid state on the leaf surface for longer, aiding absorption.[12][15][16] Avoid

spraying in windy conditions (above 10 mph) to prevent drift, or during temperature inversions.

[10][17]

Troubleshooting Guide
This section addresses specific issues that you may encounter during your experiments,

providing potential causes and actionable solutions.

Scenario 1: Poor Weed Control
You've applied Oxabetrinil with your chosen herbicide, but the weed control is less than

expected.

Potential Causes & Solutions

Incorrect Application Timing: Weeds may have been too large or stressed at the time of

application.
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Solution: Ensure future applications target weeds when they are small and actively

growing (typically 2-4 inches tall).[9][10] Scout your plots regularly to apply at the optimal

stage.

Environmental Stress: Weeds under stress from drought, heat, or cold are harder to control

as their metabolic processes are slowed, reducing herbicide uptake and translocation.[12]

[13][18]

Solution: If possible, irrigate before application to alleviate drought stress. Avoid spraying

during extreme temperature fluctuations.

Antagonistic Tank Mix: The herbicide may be antagonized by other components in the spray

tank.

Solution: Always perform a jar test to check for physical compatibility before mixing a new

combination of products.[19][20] Be aware of chemical antagonism that may not be visible

in a jar test, which could reduce herbicide efficacy.[21]

Inadequate Spray Coverage: Insufficient coverage of the weed foliage can lead to poor

control, especially for contact herbicides.

Solution: Optimize your spray volume and nozzle selection to ensure thorough coverage

of the target weeds. Medium-sized droplets are often a good balance between coverage

and drift reduction.[22]

Experimental Workflow: Jar Test for Tank-Mix Compatibility

Gather Materials: You will need a clean, clear glass jar with a lid (quart-sized is ideal), water

from the same source as you will use for spraying, and all the components you intend to

tank-mix (including Oxabetrinil, herbicide, adjuvants, etc.).

Add Water: Fill the jar halfway with water.

Add Products: Add the tank-mix components one at a time in the correct mixing order

(generally, start with compatibility agents, then dry formulations, followed by liquid

formulations, and finally adjuvants). Agitate the jar by inverting it several times after each

addition.
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Observe: Let the mixture stand for 15-30 minutes and observe for any signs of

incompatibility, such as separation, precipitation, or clumping.

Interpret Results: If any signs of incompatibility are present, the tank mix should not be used.

Scenario 2: Crop Injury Observed
Your crop is showing signs of phytotoxicity (e.g., stunting, discoloration) after the application.

Potential Causes & Solutions

Unsuitable Herbicide Partner: Oxabetrinil may not be effective at safening the specific

herbicide used.

Solution: Verify from literature or preliminary trials that Oxabetrinil is compatible with and

can effectively safen the chosen herbicide for your crop species.

Crop Stress: Crops under environmental stress may be more susceptible to herbicide injury,

even with a safener.[6]

Solution: Avoid applications when the crop is stressed due to factors like extreme

temperatures, waterlogging, or nutrient deficiencies.

Incorrect Adjuvant Use: Certain adjuvants, particularly crop oil concentrates (COC) or

methylated seed oils (MSO), can increase herbicide absorption by the crop, potentially

overwhelming the safening effect.[23]

Solution: Use the type and rate of adjuvant recommended on the herbicide label. If crop

injury is a concern, consider using a non-ionic surfactant (NIS) which is generally less

aggressive than oil-based adjuvants.[23]

Application Overlap: Excessive application rates in overlapped areas of the spray path can

lead to crop injury.[24]

Solution: Ensure proper calibration of your spray equipment and use techniques to

minimize overlaps.

Diagram: Troubleshooting Poor Efficacy
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Poor Weed Control Observed

Was Application Timing Optimal?
(Weeds < 4 inches, actively growing)

Were Environmental Conditions Favorable?
(No stress, good temp/humidity)

Yes

Adjust future application timing.

No

Was Tank-Mix Compatibility Verified?

Yes

Apply during optimal weather.
Consider pre-application irrigation.

No

Was Spray Coverage Adequate?

Yes

Perform jar test.
Consult compatibility charts.

No

Optimize nozzles, pressure, and volume.

No

Click to download full resolution via product page

A decision tree for troubleshooting poor weed control.

Scenario 3: Inconsistent Results Across Replicates
You are observing high variability in both weed control and crop safety across your

experimental replicates.

Potential Causes & Solutions
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Inconsistent Application: Variations in sprayer speed, boom height, or pressure can lead to

uneven application.[25]

Solution: Ensure your application equipment is properly calibrated and maintained.[17][22]

Use a consistent speed and boom height for all applications.

Variable Environmental Conditions: Microclimates within your experimental area can affect

results.

Solution: Record environmental data (temperature, humidity, wind speed) for each

replicate during application. This can help explain variability in your data.

Improper Sprayer Cleanout: Contamination from previous experiments can affect the results

of the current one.[18][26]

Solution: Implement a rigorous sprayer cleanout protocol between treatments. This is

especially important when switching between different herbicides.

Data Presentation: Optimizing Spray Parameters

Parameter Recommendation Rationale

Droplet Size Medium (250-450 µm)
Balances good coverage with

reduced drift potential.[22][27]

Spray Volume 15-20 Gallons/Acre
Ensures adequate coverage,

especially in dense canopies.

Boom Height 20-24 inches above target

Minimizes drift and ensures

proper spray pattern overlap.

[25]

Adjuvant
Non-ionic surfactant (NIS) or

as per herbicide label

Enhances spreading and

penetration without excessive

crop phytotoxicity risk.[23][28]

Diagram: Oxabetrinil's Protective Mechanism

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.weedsmart.org.au/content/do-coarse-nozzles-compromise-summer-spray-efficacy/
https://cropaia.com/blog/herbicides-best-practices/
https://greenwayweedsolutions.com/blogs/content/the-art-of-herbicide-application-droplet-size-and-beyond
https://library.dpird.wa.gov.au/cgi/viewcontent.cgi?article=1049&context=fc_factsheets
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-108.html
https://greenwayweedsolutions.com/blogs/content/the-art-of-herbicide-application-droplet-size-and-beyond
https://simplotgrowersolutions.com/resources/agronomy-edge/how-spray-nozzles-affect-your-product-performance
https://www.weedsmart.org.au/content/do-coarse-nozzles-compromise-summer-spray-efficacy/
https://www.cropscience.bayer.ca/articles/mix-it-up/understanding-herbicide-adjuvants
https://crops.extension.iastate.edu/encyclopedia/role-spray-adjuvants-postemergence-herbicides
https://www.benchchem.com/product/b16364858/docs?utm_src=pdf-body#technical-support-center-optimizing-post-emergence-oxabetrinil-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16364858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop Plant Cell Weed Plant Cell

Herbicide

Glutathione
S-Transferase (GST)

Oxabetrinil

induces

Detoxified Herbicide
(Conjugated)

conjugates

Crop Safety

Herbicide

Weed Death

inhibits target site

Click to download full resolution via product page

Oxabetrinil enhances herbicide detoxification in the crop, leading to safety, while the herbicide

remains active in the weed.

References
Effect of environmental factors on herbicide performance - CAWS – Council of Australasian

Weed Societies. Available at: [Link]

Herbicide performance: Environmental factors - Hort Innovation. Available at: [Link]

Role of spray adjuvants with postemergence herbicides | Integrated Crop Management.

Available at: [Link]

The Impact of Weather Conditions on Herbicide Spray Tank Applications. Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b16364858/docs?utm_src=pdf-body-img#technical-support-center-optimizing-post-emergence-oxabetrinil-applications
https://www.benchchem.com/product/b16364858/docs?utm_src=pdf-body#technical-support-center-optimizing-post-emergence-oxabetrinil-applications
https://caws.org.au/old-site/icms_docs/185805_effect_of_environmental_factors_on_herbicide_performance.pdf
https://www.hortinn.com.au/globalassets/hort-innovation/resource-assets/ny21000-herbicide-performance-environmental-factors-fact-sheet.pdf
https://crops.extension.iastate.edu/role-spray-adjuvants-postemergence-herbicides
https://www.brewerint.com/news/the-impact-of-weather-conditions-on-herbicide-spray-tank-applications/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16364858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of spray droplet size on herbicide efficacy on four winter annual grasses. Available at:

[Link]

Understanding Herbicide Adjuvants | Bayer Crop Science Canada. Available at: [Link]

Choosing The Right Adjuvant For Your Post-Emergence Herbicide Application. Available at:

[Link]

The Art of Herbicide Application: Droplet Size and Beyond - Greenway Weed Solutions.

Available at: [Link]

Adjuvant Use With Herbicides: Factors to Consider - Purdue Extension. Available at: [Link]

Successful post-emergence herbicide applications and adjuvant use - CHS Agronomy.

Available at: [Link]

Climate Change Influence on Herbicide Efficacy and Weed Management. Available at: [Link]

Environmental Factors Affecting Glyphosate Performance. Available at: [Link]

Do coarse nozzles compromise summer spray efficacy? - WeedSmart. Available at: [Link]

Droplet size and physicochemical property effects on herbicide efficacy of pre-emergence

herbicides in soybean (Glycine max (L.) Merr) - PubMed. Available at: [Link]

Postemergence - Pacific Northwest Pest Management Handbooks. Available at: [Link]

Uptake, Translocation, and Metabolism of Oxabetrinil and CGA-133205. Available at: [Link]

Optimizing Agricultural Yields: The Role of Herbicide Safeners. Available at: [Link]

Tank mix compatibility - Sprayers 101. Available at: [Link]

Product Compatibility - BioWorks®, Inc. Available at: [Link]

The Use of Herbicide Safener Increases the Selectivity of Nicosulfuron to Maize Crops.

Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.exeley.com/field_crop_research/doi/10.2478/fcr-2023-0004
https://www.cropscience.bayer.ca/en/articles/2021/understanding-herbicide-adjuvants
https://www.greenpointag.com/news-and-insights/choosing-the-right-adjuvant-for-your-post-emergence-herbicide-application
https://www.greenwayweedsolutions.com.au/the-art-of-herbicide-application-droplet-size-and-beyond/
https://www.extension.purdue.edu/extmedia/ws/ws-7.html
https://www.chsagronomy.com/secondary-pages/successful-post-emergence-herbicide-applications-and-adjuvant-use/
https://www.intechopen.com/chapters/59691
https://www.ag.ndsu.edu/weeds/weed-control-guides/nd-weed-control-guide-1/wcg-files/10-envir
https://weedsmart.org.au/do-coarse-nozzles-compromise-summer-spray-efficacy/
https://pubmed.ncbi.nlm.nih.gov/31342598/
https://pnwhandbooks.org/weed/agronomic/corn-field/postemergence
https://www.benchchem.com/product/b16364858/docs?utm_src=pdf-body#technical-support-center-optimizing-post-emergence-oxabetrinil-applications
https://pubs.acs.org/doi/pdf/10.1021/jf00096a053
https://www.linkedin.com/pulse/optimizing-agricultural-yields-role-herbicide-safeners-ag-innovate-wumef
https://sprayers101.com/tank-mix-compatibility/
https://www.bioworksinc.com/tools/product-compatibility/
https://www.researchgate.net/publication/343468579_The_Use_of_Herbicide_Safener_Increases_the_Selectivity_of_Nicosulfuron_to_Maize_Crops
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16364858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxabetrinil (Ref: CGA 92194) - AERU - University of Hertfordshire. Available at: [Link]

Herbicide Safeners, Additives and Formulants - British Crop Production Council. Available at:

[Link]

Herbicide Safeners Expand Weed Control Options - Corteva Agriscience. Available at: [Link]

15 Best Practices for Maximizing Herbicide Efficiency and Safety - Cropaia. Available at:

[Link]

Considerations for Postemergence Herbicides - SDSU Extension. Available at: [Link]

3 tips to time postemergence applications right - Farm Progress. Available at: [Link]

Herbicide - Greenbook.net. Available at: [Link]

Timing Postemergence Herbicides for Maximum Weed Control in Sugarbeet. - American

Society of Sugar Beet Technologists. Available at: [Link]

Agrochemical Physical Compatibility Guide - OMEX. Available at: [Link]

Current Advances in the Action Mechanisms of Safeners - MDPI. Available at: [Link]

Timing Postemergence Herbicides in Corn and Soybeans - North 40 Ag. Available at: [Link]

Effective weed strategies in sorghum - Graan SA. Available at: [Link]

Factors Shaping Herbicide Performance. 34 - GILBA SOLUTIONS. Available at: [Link]

Factors affecting herbicide performance - DPIRD's Digital library. Available at: [Link]

Avoid Tank Mixing Errors - Purdue Agriculture. Available at: [Link]

GRAIN SORGHUM WEED CONTROL GUIDE | Pacific Seeds. Available at: [Link]

Sorghum Preemergence Weed Control. Available at: [Link]

GRAIN SORGHUM WEED MANAGEMENT - LSU AgCenter. Available at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b16364858/docs?utm_src=pdf-body#technical-support-center-optimizing-post-emergence-oxabetrinil-applications
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/500.htm
https://www.bcpc.org/posters/8A-2.pdf
https://www.corteva.us/resources/news-releases/herbicide-safeners-expand-weed-control-options.html
https://cropaia.com/blog/responsible-herbicide-application/
https://extension.sdstate.edu/considerations-postemergence-herbicides
https://www.farmprogress.com/corn/3-tips-to-time-postemergence-applications-right
https://www.greenbook.net/label/l89116_0_20231127.pdf
https://www.assbt.org/wp-content/uploads/publications/journal/1998/Vol_35_1-2_1998_15-22.pdf
https://omex.co.uk/wp-content/uploads/2024/02/OMEX-Agrochemical-Physical-Compatibility-Guide-2024.pdf
https://www.mdpi.com/2073-4395/12/11/2824
https://www.north40ag.com/timing-postemergence-herbicides-in-corn-and-soybeans/
https://www.grainsa.co.za/effective-weed-strategies-in-sorghum
https://gilbasolutions.com.au/factors-shaping-herbicide-performance/
https://researchlibrary.agric.wa.gov.au/factsheets/39/
https://ag.purdue.edu/department/btny/weedscience/wp-content/uploads/2021/01/ppp-122.pdf
https://www.pacificseeds.com.au/wp-content/uploads/2022/08/2022-23-Grain-Sorghum-Weed-Control-Guide_LR.pdf
https://www.helgenag.com/agronomy-library/sorghum-preemergence-weed-control
https://www.lsuagcenter.com/~/media/system/c/2/5/b/c25b306411d3550262113337df2a512d/pub1481sorghumweeds4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16364858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Explaining Herbicide Resistance: Herbicide modes of action - YouTube. Available at: [Link]

Factors affecting herbicide performance - DPIRD's Digital library. Available at: [Link]

Removing Herbicide Residues from Agricultural Application Equipment. Available at: [Link]

Spray Application Operator Manual - CapstanAG. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. nbinno.com [nbinno.com]

3. Oxabetrinil (Ref: CGA 92194) [sitem.herts.ac.uk]

4. bcpc.org [bcpc.org]

5. mdpi.com [mdpi.com]

6. Herbicide Safeners Expand Weed Control Options | The More You Grow | Corteva
Agriscience [corteva.com]

7. Effective weed strategies in sorghum [grainsa.co.za]

8. lsuagcenter.com [lsuagcenter.com]

9. farmprogress.com [farmprogress.com]

10. Considerations for Postemergence Herbicides [extension.sdstate.edu]

11. north40ag.com [north40ag.com]

12. caws.org.nz [caws.org.nz]

13. horticulture.com.au [horticulture.com.au]

14. gilbasolutions.com [gilbasolutions.com]

15. brewerint.com [brewerint.com]

16. no-tillfarmer.com [no-tillfarmer.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.youtube.com/watch?v=sO0b815226c
https://researchlibrary.agric.wa.gov.au/factsheets/39
https://www.extension.purdue.edu/extmedia/ppp/ppp-108.html
https://www.capstanag.com/wp-content/uploads/2022/08/Synchro-Operators-Manual-Rev-A.pdf
https://www.benchchem.com/product/b16364858?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/pdf/10.1021/jf00100a017
https://www.nbinno.com/article/finishing-agents/optimizing-agricultural-yields-herbicide-safeners-ls
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1583.htm
https://www.bcpc.org/wp-content/uploads/2022/05/BCPC-Weeds-Conference-Vol-3-Session-9A-and-9B.pdf
https://www.mdpi.com/2073-4395/12/11/2824
https://www.corteva.com/us/Resources/crop-protection/corn/herbicide-safener-weed-control.html
https://www.corteva.com/us/Resources/crop-protection/corn/herbicide-safener-weed-control.html
https://www.grainsa.co.za/effective-weed-strategies-in-sorghum
https://www.lsuagcenter.com/nr/rdonlyres/10113983-c83e-4d7c-806c-138a5150f3e0/89854/13ggrainsorghum.pdf
https://www.farmprogress.com/corn/3-tips-for-timing-corn-postemergence-herbicide-applications-just-right
https://extension.sdstate.edu/considerations-postemergence-herbicides
https://www.north40ag.com/wp-content/uploads/2021/04/Timing-of-Post-Emergence-Herbicides-in-Corn-Soybeans_Boerboom.pdf
https://caws.org.nz/old-site/awc/1992/awc199211731.pdf
https://www.horticulture.com.au/globalassets/hort-innovation/resource-assets/pw17001_herbicides-and-environment-fact-sheet.pdf
https://gilbasolutions.com/cracking-the-code-factors-shaping-herbicide-performance-34/
https://brewerint.com/news-insights/the-impact-of-weather-conditions-on-herbicide-spray-tank-applications/
https://www.no-tillfarmer.com/articles/2338-environmental-factors-affecting-glyphosate-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16364858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. 15 Best Practices to Maximize Herbicide Use Efficiency [cropaia.com]

18. library.dpird.wa.gov.au [library.dpird.wa.gov.au]

19. omex.com [omex.com]

20. greencastonline.com [greencastonline.com]

21. Tank mix compatibility – Sprayers 101 [sprayers101.com]

22. greenwayweedsolutions.com [greenwayweedsolutions.com]

23. Understanding Herbicide Adjuvants | Bayer Crop Science Canada [cropscience.bayer.ca]

24. assets.greenbook.net [assets.greenbook.net]

25. weedsmart.org.au [weedsmart.org.au]

26. Removing Herbicide Residues from Agricultural Application Equipment [ag.purdue.edu]

27. How Spray Nozzles Affect Your Product Performance [simplotgrowersolutions.com]

28. Role of spray adjuvants with postemergence herbicides | Integrated Crop Management
[crops.extension.iastate.edu]

To cite this document: BenchChem. [Technical Support Center: Optimizing Post-Emergence
Oxabetrinil Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16364858/docs#technical-support-center-optimizing-
post-emergence-oxabetrinil-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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